2-((2,5-dimethylbenzyl)thio)-N-isobutyl-4-oxo-3-phenethyl-3,4-dihydroquinazoline-7-carboxamide

• IUPAC Name: 2-[(2,5-dimethylphenyl)methylsulfanyl]-N-(2-methylpropyl)-4-oxo-3-(2-phenylethyl)quinazoline-7-carboxamide
• InChI: InChI=1S/C30H33N3O2S/c1-20(2)18-31-28(34)24-12-13-26-27(17-24)32-30(36-19-25-16-21(3)10-11-22(25)4)33(29(26)35)15-14-23-8-6-5-7-9-23/h5-13,16-17,20H,14-15,18-19H2,1-4H3,(H,31,34)
• InChI Key: HTGKDLNYBSYVND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NC3=C(C=CC(=C3)C(=O)NCC(C)C)C(=O)N2CCC4=CC=CC=C4
• Molecular Formula: C30H33N3O2S
• Molecular Weight: 499.7 g/mol

Description

The compound is a quinazoline derivative. Quinazolines are a class of organic compounds that consist of two fused six-membered rings, one of which is aromatic (benzene) and the other is not (pyrimidine). They are used in a variety of applications, including as building blocks in pharmaceuticals and agrochemicals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the quinazoline ring, the introduction of the various substituents, and possibly some form of cyclization. The exact methods would depend on the specific reagents and conditions used.

Chemical Reactions Analysis

This would involve studying how the compound reacts with other substances. This could include looking at its reactivity, stability, and the types of reactions it can undergo. Techniques such as mass spectrometry or infrared spectroscopy could be used to analyze the products of these reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this could include its melting point, boiling point, solubility in various solvents, and its spectral properties (such as its UV/Vis or IR spectra). These properties can provide important information about the compound’s behavior and potential uses.

Scientific Research Applications

Antitumor and Cytotoxic Activity

• Thiazole derivatives, including our compound, have been investigated for their antitumor potential. .

Mechanism of Action

If this compound has biological activity, its mechanism of action would involve studying how it interacts with biological systems. This could involve looking at its binding to specific receptors or enzymes, its effects on cellular processes, or its overall effects in an organism.

Safety and Hazards

The safety and hazards of a compound would involve looking at its toxicity, potential for causing harm to humans or the environment, and any precautions that need to be taken when handling it.

Future Directions

The future directions for a compound like this could involve further studies to better understand its properties and potential uses. This could include more detailed studies of its synthesis, its reactivity, its biological activity, or its potential applications in areas such as medicine or materials science.